6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one
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Description
The compound “6-acetyl-8-cyclopentyl-5-methyl-2-[(1-methyl-1H-pyrazol-3-yl)amino]-7H,8H-pyrido[2,3-d]pyrimidin-7-one” is a member of the class of pyridopyrimidines . It is also known as Palbociclib .
Synthesis Analysis
The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12 .Molecular Structure Analysis
The molecular structure of this compound includes additional methyl, acetyl and cyclopentyl substituents at positions 5, 6 and 8 respectively . The empirical formula is C24H29N7O2 .Physical And Chemical Properties Analysis
The compound is a white to beige powder . It is soluble in 0.1 M HCl at a concentration of 2 mg/mL . The molecular weight is 447.53 .Mechanism of Action
Palbociclib, the compound , is an orally active and highly specific inhibitor against cyclin-dependent kinase 4 & 6 . It potently suppresses Cdk4/6-dependent cellular Rb phosphorylation and exhibits selective antiproliferation activity against Rb-positive human breast/colon/lung/leukemia cancer cultures .
Safety and Hazards
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CAS RN |
2639442-87-6 |
Molecular Formula |
C19H22N6O2 |
Molecular Weight |
366.4 |
Purity |
95 |
Origin of Product |
United States |
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